Cas no 1804680-75-8 (Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate)
Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate
-
- Inchi: 1S/C9H7ClF2N2O4/c1-2-18-9(15)4-3-13-6(8(11)12)7(5(4)10)14(16)17/h3,8H,2H2,1H3
- InChI Key: VAVQVSLNAHAJEX-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OCC)=CN=C(C(F)F)C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 326
- XLogP3: 2.2
- Topological Polar Surface Area: 85
Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029049831-1g |
Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate |
1804680-75-8 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate
Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1804680-75-8): A Comprehensive Overview
Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1804680-75-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties and biological activities. In this detailed overview, we will explore the compound's chemical structure, synthesis methods, pharmacological significance, and recent advancements in its application.
The molecular formula of Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate is C10H8ClF2NO6, reflecting its complex composition. The presence of multiple functional groups, including a carboxylate ester, a nitro group, and a difluoromethyl substituent, contributes to its reactivity and potential biological interactions. The pyridine core of the molecule is particularly noteworthy, as it is a common scaffold in many pharmacologically active compounds.
The synthesis of Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate involves a series of well-defined chemical transformations. Typically, the process begins with the nitration of a suitable precursor to introduce the nitro group at the desired position. Subsequent chlorination and introduction of the difluoromethyl group further modify the molecular framework. Finally, esterification is employed to attach the ethyl carboxylate moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.
The pharmacological potential of Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate has been extensively studied in recent years. Its structural features suggest activity as an inhibitor of various enzymes and receptors involved in metabolic pathways relevant to cancer and inflammation. Preliminary in vitro studies have demonstrated its ability to modulate the activity of enzymes such as cytochrome P450 and COX-2, which are implicated in drug metabolism and inflammatory responses.
Recent research has highlighted the compound's potential in oncology. Studies indicate that it can interfere with key signaling pathways involved in tumor growth and survival. Specifically, it has been shown to inhibit the activity of kinases that are overexpressed in certain cancer types, leading to reduced cell proliferation and enhanced apoptosis. These findings have opened new avenues for developing novel anticancer agents based on this scaffold.
In addition to its oncological applications, Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate shows promise in addressing inflammatory diseases. Its ability to modulate inflammatory pathways suggests potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Further preclinical studies are underway to elucidate its mechanisms of action and optimize its pharmacological profile.
The agrochemical sector has also taken interest in this compound due to its structural similarity to known herbicides and fungicides. Research indicates that it can exhibit herbicidal activity by disrupting essential plant metabolic processes. Its mode of action is being investigated to develop more effective and environmentally sustainable crop protection agents.
The development of derivatives based on Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate represents another exciting area of research. By modifying specific functional groups within the molecule, researchers aim to enhance its potency, selectivity, and bioavailability. Computational modeling techniques are being employed to predict the properties of these derivatives before they are synthesized experimentally.
The safety profile of Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate is an important consideration for its practical application. While preliminary studies suggest that it exhibits low toxicity at therapeutic doses, further toxicological assessments are necessary to ensure its safety for human use. These studies will provide critical data for regulatory approvals and clinical trials.
In conclusion, Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1804680-75-8) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its complex molecular structure and diverse functional groups make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, promising advancements in treating various diseases and improving agricultural practices.
1804680-75-8 (Ethyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)